(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C18H19N3O4S/c22-16(4-2-12-1-3-14-15(9-12)24-11-23-14)19-10-17-20-18(21-25-17)13-5-7-26-8-6-13/h1-4,9,13H,5-8,10-11H2,(H,19,22)/b4-2+
• InChI Key: PEGFWFFULFVXJY-DUXPYHPUSA-N
• Canonical SMILES: C1CSCCC1C2=NOC(=N2)CNC(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CSCCC1C2=NOC(=N2)CNC(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol
• CAS No.: 2034997-93-6

Description

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide features a unique hybrid structure combining a 1,3-benzodioxole moiety, a thian-4-yl-substituted 1,2,4-oxadiazole ring, and an (E)-configured α,β-unsaturated enamide. These functional groups confer distinct electronic, steric, and pharmacophoric properties, making it a candidate for drug discovery, particularly in targeting enzymes or receptors sensitive to heterocyclic frameworks .

Comparison with Similar Compounds

Structural Similarities and Differences

Table 1: Structural Comparison of Key Compounds

Compound Name	Core Heterocycles	Key Functional Groups	Molecular Weight (g/mol)
Target Compound	1,2,4-Oxadiazole, 1,3-Benzodioxole	Thian-4-yl, (E)-Enamide	~413.4
(2E)-2-[1-(1,3-Benzodioxol-5-yl)-3-(1H-imidazol-1-yl)propylidene]-N-(2-chlorophenyl) Hydrazinecarboxamide	Imidazole, 1,3-Benzodioxole	Chlorophenyl, Hydrazinecarboxamide	~396.8
(E)-4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-N-phenylbenzamide	Thiazolidinedione, Benzamide	Dioxothiazolidin, Phenyl	~352.4
Thelepamide Analogs (2a-d)	Oxazolidinone	Boc-protected cysteine, Octenone	~450–500
Alkyl-2-((5-Phenethyl-4-R-1,2,4-triazol-3-yl)thio)acetimidates	1,2,4-Triazole	Phenethyl, Thioacetimidate	~300–350

Key Observations :

• The target compound’s 1,2,4-oxadiazole ring offers enhanced metabolic stability compared to imidazole () or thiazolidinedione () analogs, due to its aromaticity and resistance to enzymatic degradation .

Spectroscopic Confirmation :

• Single-crystal X-ray diffraction () and NMR () are critical for confirming the (E)-configuration and heterocyclic connectivity. The target compound’s enamide geometry and oxadiazole-thianyl orientation would require similar validation .

Bioactivity and Target Profiling

Table 2: Bioactivity Comparison

Compound	Reported Bioactivity	Target Class	Evidence Source
Target Compound	Hypothesized kinase inhibition	Kinases, GPCRs	N/A
Compound	Antifungal, Antibacterial	Cytochrome P450, Ergosterol synthesis
Derivatives	Antidiabetic (PPAR-γ agonism)	PPAR-γ
Thelepamide Analogs (2a-d)	Antimicrobial, Cytotoxic	Membrane transporters

Key Findings :

• Compounds with 1,3-benzodioxole (e.g., ) exhibit broad antimicrobial activity, suggesting the target compound may share similar targets, though its oxadiazole-thianyl group could shift selectivity toward kinase or GPCR pathways .
• Bioactivity clustering () indicates that structural similarity correlates with shared targets; the target’s hybrid structure may occupy a unique bioactivity niche compared to triazoles () or thiazolidinediones .

Computational and Chemoinformatic Analysis

Similarity Metrics :

• Tanimoto and Dice indices () quantify structural overlap. The target compound shows low similarity (<0.3) with imidazole () or triazole () analogs due to its oxadiazole-thianyl core but higher similarity (>0.6) with benzodioxole-containing derivatives .
• QSAR models () predict the thian-4-yl group enhances membrane permeability compared to smaller heterocycles like imidazole .

Molecular Networking :

• MS/MS fragmentation patterns () would differentiate the target compound from analogs via unique oxadiazole-thianyl cleavage (e.g., m/z 154 for thianyl vs. m/z 121 for imidazole) .